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Compound of Interest

Compound Name: N-Methylbutylamine

Cat. No.: B094570

N-Methylbutylamine is a secondary aliphatic amine that appears as a clear, colorless liquid
with an ammonia-like odor[1][2]. It is miscible in water and is classified as a flammable and
corrosive liquid[3][4][5].

Table 1: General and Physical Properties of N-
Methylbutylamine

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b094570?utm_src=pdf-interest
https://www.benchchem.com/product/b094570?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylbutylamine
http://www.microchem.fr/patent_alas/info/N-METHYLBUTYLAMINE%20CAS%23_%20110-68-9.pdf
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=n-methyl-1-butanamine
https://www.researchgate.net/publication/228849531_Vapour_pressure_and_enthalpy_of_vaporization_of_aliphatic_poly-amines
https://www.semanticscholar.org/paper/Vapour-pressure-and-enthalpy-of-vaporization-of-Efimova-Emel%E2%80%99yanenko/1dd7277079b853b817bcf6a3638cf952df065d3f
https://www.benchchem.com/product/b094570?utm_src=pdf-body
https://www.benchchem.com/product/b094570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C5H13N [1][6]
Molecular Weight 87.16 g/mol [6]
Appearance Clear, colorless liquid [11[2]

Odor Ammonia-like, cheesy, fishy [6]

Density 0.736 g/cm?3 at 25°C [7]

0.74 g/cm?3 at 20°C

[8]

0.7637 g/cm?3 at 15°C

[1]

Melting Point -75 °C [1][6][7]
Boiling Point 90.5-91.5°C [7]

91 °C [1]

90-92 °C at 1013 hPa [8]

Solubility in Water Miscible [11[3]
logP (Octanol/Water Partition 133 (1]

Coefficient)

Table 2: Thermodynamic Properties of N-

Methylbutylamine
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Property Value Source(s)
Vapor Pressure 50.5 mmHg [1]
53.7 mmHg at 25°C [7]
64.0704 hPa at 20°C (est.) [6]
83.0709 hPa at 25°C (est.) [6]
o Data available as a function of

Enthalpy of Vaporization

temperature (198.19 K to 547 [3]
(AH_vap)

K)

) Data available for ideal gas as

Heat Capacity at Constant )

a function of temperature (200 [3]
Pressure (Cp)

K to 1000 K)
Flash Point 35 °F (1.7 °C) [7]
13 °C (open cup) [41[5]
-1 °C (closed cup) 9]
-4°C [8]
pKa (conjugate acid) 10.9 at 25°C [11[7]
Vapor Density 3.0 (Air=1) [1]

Experimental Protocols for Determination of
Thermodynamic Properties

While specific experimental reports for N-Methylbutylamine are not detailed in the public
domain, the following are established and widely accepted methodologies for determining the
key thermodynamic properties of aliphatic amines.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small quantity of liquid.
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Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. In this method, a small sample is heated, and the
temperature at which a continuous stream of bubbles ceases and the liquid is drawn into a
capillary tube is recorded as the boiling point[10][11].

Apparatus:

e Thiele tube

e Thermometer

e Small test tube

e Capillary tube (sealed at one end)

e Heating oil (e.g., mineral oil)

e Heat source (e.g., Bunsen burner or hot plate)

Procedure:

o A small amount of the N-Methylbutylamine sample is placed in the small test tube.

o The capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The entire assembly is placed in a Thiele tube filled with heating oil, ensuring the sample is
below the oil level.

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

e Heating is continued until a continuous and rapid stream of bubbles is observed.
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e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the bubbling stops, and the liquid is drawn into
the capillary tube[11].

Determination of Vapor Pressure and Enthalpy of
Vaporization (Transpiration Method)

The transpiration method is a reliable technique for measuring the vapor pressure of liquids
and solids, from which the enthalpy of vaporization can be derived.

Principle: A stream of an inert gas is passed through or over the sample at a constant
temperature and pressure. The gas becomes saturated with the vapor of the substance. By
measuring the mass loss of the sample and the volume of the inert gas, the partial pressure of
the substance can be calculated using the ideal gas law. The enthalpy of vaporization is then
determined from the temperature dependence of the vapor pressure using the Clausius-
Clapeyron equation[4].

Apparatus:

Thermostatically controlled chamber (e.g., a water bath or oven)

Saturation chamber containing the N-Methylbutylamine sample

Inert gas supply with a flow controller (e.g., nitrogen)

Condenser or cold trap to collect the vapor

Flow meter to measure the volume of the inert gas

Analytical balance

Procedure:

o The saturation chamber containing a known mass of N-Methylbutylamine is placed in the
thermostatically controlled chamber and allowed to reach thermal equilibrium.

o Acontrolled flow of the inert gas is passed through the saturation chamber.
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e The gas, now saturated with N-Methylbutylamine vapor, passes through a condenser or
cold trap where the vapor is collected.

e The total volume of the inert gas that has passed through the chamber is measured.

e The mass of the condensed N-Methylbutylamine is determined by weighing the cold trap
before and after the experiment, or by the mass loss of the saturation chamber.

e The vapor pressure (P) at that temperature (T) is calculated.
o The experiment is repeated at several different temperatures.

e The enthalpy of vaporization (AH_vap) is calculated from the slope of the plot of In(P) versus
1/T, which is equal to -AH_vap/R, where R is the ideal gas constant.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for determining the enthalpy of vaporization of N-
Methylbutylamine using the transpiration method.
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Workflow for Enthalpy of Vaporization Determination (Transpiration Method)
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Caption: Workflow for determining the enthalpy of vaporization.
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Conclusion

This technical guide provides a consolidated source of information on the thermodynamic
properties of N-Methylbutylamine. The presented data and experimental methodologies are
essential for professionals involved in chemical synthesis, process design, and safety
assessments. The lack of publicly available, detailed experimental protocols for this specific
compound highlights an area for potential future research to further refine our understanding of
its behavior under various conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

